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Compound of Interest

Compound Name: NCI126224

Cat. No.: B1663136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCI126224, also known as NSC 126224, is a potent and selective antagonist of Toll-like

receptor 4 (TLR4). It effectively inhibits cellular responses to lipopolysaccharide (LPS), a major

component of the outer membrane of Gram-negative bacteria and a potent activator of the

innate immune system through TLR4. These notes provide detailed information on the solubility

of NCI126224 in Dimethyl Sulfoxide (DMSO) for use in cell culture, along with protocols for its

application in studying inflammatory responses in macrophage cell lines.

Physicochemical and Biological Properties
A summary of the key properties of NCI126224 is presented in the table below.
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Property Value Reference

Synonyms NSC 126224 [1]

Molecular Formula C₁₂H₁₁NO₆ [1]

Molecular Weight 265.2 g/mol [1]

Mechanism of Action
Toll-like receptor 4 (TLR4)

antagonist
[1]

Biological Activity

Inhibits LPS-induced nitric

oxide (NO) production (IC₅₀ =

0.31 µM in RAW 264.7

macrophages). Inhibits LPS-

induced IL-1β production (IC₅₀

= 0.42 µM in RAW 264.7

macrophages). Inhibits LPS-

induced TNF-α production

(IC₅₀ = 1.54 µM in RAW 264.7

macrophages). Inhibits LPS-

induced NF-κB activity (IC₅₀ =

5.92 µM in BV-2 microglial

cells).

[1]

Solubility of NCI126224 in DMSO
While a specific quantitative value for the solubility of NCI126224 in DMSO is not readily

available in public literature, DMSO is a highly effective solvent for many organic compounds.

[2] For cell culture applications, NCI126224 is typically dissolved in DMSO to create a

concentrated stock solution. It is also reported to be soluble in chloroform and methanol.[1]

General Recommendation: It is advisable to prepare a high-concentration stock solution, for

example, 10 mM, in sterile DMSO. This allows for the addition of a small volume of the stock

solution to the cell culture medium, minimizing the final DMSO concentration to a non-toxic

level (typically ≤ 0.5%).
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Protocol 1: Preparation of NCI126224 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NCI126224 in DMSO.

Materials:

NCI126224 powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Procedure:

Calculate the mass of NCI126224 required to make a 10 mM stock solution. For example, to

prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 265.2 g/mol x 1000 mg/g = 2.652 mg

Weigh out the calculated amount of NCI126224 powder in a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to the tube.

Vortex the tube until the compound is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may be used to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: In Vitro Inhibition of LPS-Induced Cytokine
Production in RAW 264.7 Macrophages
This protocol details a cell-based assay to evaluate the inhibitory effect of NCI126224 on the

production of pro-inflammatory cytokines (e.g., TNF-α and IL-1β) in LPS-stimulated RAW 264.7
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macrophage cells.

Materials:

RAW 264.7 macrophage cells

Complete cell culture medium (e.g., DMEM supplemented with 10% fetal bovine serum and

1% penicillin-streptomycin)

Lipopolysaccharide (LPS) from E. coli

NCI126224 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS), sterile

96-well cell culture plates

ELISA kits for TNF-α and IL-1β

Experimental Workflow:
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Cell Preparation

Treatment

Analysis

Seed RAW 264.7 cells in a 96-well plate

Incubate for 24 hours

Pre-treat cells with NCI126224 (various concentrations)

Incubate for 1 hour

Stimulate with LPS (e.g., 100 ng/mL)

Incubate for 18-24 hours

Collect cell culture supernatant

Measure cytokine levels (TNF-α, IL-1β) by ELISA

Data Analysis (IC50 determination)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm Nucleus

Products

LPS TLR4binds MyD88-dependent
pathway

activates

NCI126224

inhibits

NF-κB Activation NF-κBtranslocation Pro-inflammatory
Gene Expression

induces

TNF-α, IL-1β

NO

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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